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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenylmethane

Cat. No.: B168056

This guide provides a comprehensive overview of 4,4'-Dinitrodiphenylmethane, a chemical
compound of interest to researchers, scientists, and professionals in drug development. It
details its various synonyms, key identifiers, and physical properties.

Nomenclature and Identification

4.,4'-Dinitrodiphenylmethane is known by a variety of synonyms in scientific literature and
chemical databases. Accurate identification is crucial for research and regulatory purposes.
The primary identifier for this compound is its CAS Registry Number, which is 1817-74-9.[1][2]

A comprehensive list of its synonyms and identifiers is provided in the table below.
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Synonym

Identifier Type

Identifier

4,4'-Dinitrodiphenylmethane

IUPAC Name

1-Nitro-4-(4-

nitrobenzyl)benzene[1]

Bis(4-nitrophenyl)methane

Common Synonym

Methane, bis(p-nitrophenyl)-

Common Synonym

1,1'-methylenebis[4-nitro-

benzene]

Systematic Name

4,4'-Methylenebis(1-

nitrobenzene)

Systematic Name

Benzene, 1,1'-methylenebis[4-

nitro-

CAS Index Name

CAS Registry Number

1817-74-9[1][2]

Molecular Formula

C13H10N204[1][2]

- Molecular Weight 258.23 g/mol

- MDL Number MFCD00059184[2]

- PubChem Substance ID 87567450

- Reaxys Registry Number 1887078
GLBZQZXDUTUCGK-

InChlKey

UHFFFAOYSA-N[3]

Physicochemical Properties

Understanding the physicochemical properties of 4,4'-Dinitrodiphenylmethane is essential for

its handling, application, and analysis.
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Property Value Source

) ) Tokyo Chemical Industry,
Physical State Solid, powder to crystal[3] ]
ChemicalBook

White to Light yellow, White to Tokyo Chemical Industry,

Color
Orange to Green[3] ChemicalBook
Melting Point 187.0t0 191.0 °C Tokyo Chemical Industry
185 °C[3][4] ChemicalBook
Boiling Point (Predicted) 445.1 £+ 25.0 °C ChemicalBook
Density (Predicted) 1.341 + 0.06 g/cm3 ChemicalBook
Purity >99.0% (GC) Tokyo Chemical Industry

Experimental Protocols

While specific, detailed experimental protocols for the synthesis or analysis of 4,4'-
Dinitrodiphenylmethane are not readily available in the public domain, a general purification
method can be described.

Purification Method:

Crystallization is a common technique for purifying solid organic compounds. For 4,4'-
Dinitrodiphenylmethane, the following procedure has been reported:

e Solvents: The compound can be crystallized from benzene (C6H6), petroleum ether, or
acetic acid (AcOH).[3][4]

e Procedure: The crude 4,4'-Dinitrodiphenylmethane is dissolved in a minimal amount of the
chosen hot solvent. The solution is then allowed to cool slowly, promoting the formation of
crystals. For higher purity, this process can be repeated (recrystallized).[3][4]

» Drying: After crystallization, the purified product should be dried in a vacuum to remove any
residual solvent.[3][4]

This process is visualized in the experimental workflow diagram below.
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Purification Workflow for 4,4'-Dinitrodiphenylmethane

Crude 4,4'-Dinitrodiphenylmethane

Dissolve in hot solvent

(Benzene, Pet. Ether, or Acetic Acid)

Slow Cooling
(Crystal Formation)

Filter Crystals

Dry in vacuo

Pure 4,4'-Dinitrodiphenylmethane

Click to download full resolution via product page

Purification Workflow

Signaling Pathways and Biological Activity

Currently, there is no widely available information in the searched resources detailing the
specific involvement of 4,4'-Dinitrodiphenylmethane in biological signaling pathways or its
applications in drug development. Further research is required to elucidate its pharmacological
and toxicological profiles. The absence of this data precludes the creation of a signaling
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pathway diagram. Researchers interested in this compound are encouraged to conduct
exploratory studies to determine its biological effects. interested in this compound are
encouraged to conduct exploratory studies to determine its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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